Cas no 2171928-80-4 (2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid)
2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid
- 2171928-80-4
- EN300-1284762
- 2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid
-
- Inchi: 1S/C17H22N2O4/c20-15(21)10-17(8-9-19(12-17)14-6-7-14)18-16(22)23-11-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,18,22)(H,20,21)
- InChI Key: QFXZZRSSQRUTEP-UHFFFAOYSA-N
- SMILES: OC(CC1(CCN(C1)C1CC1)NC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 318.15795719g/mol
- Monoisotopic Mass: 318.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 78.9Ų
2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284762-1.0g |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284762-50mg |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1284762-100mg |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1284762-250mg |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1284762-500mg |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1284762-1000mg |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1284762-2500mg |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1284762-5000mg |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1284762-10000mg |
2-(3-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpyrrolidin-3-yl)acetic acid |
2171928-80-4 | 10000mg |
$3315.0 | 2023-10-01 |
2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid
Introduction to 2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid (CAS No. 2171928-80-4)
2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid, identified by its CAS number 2171928-80-4, is a specialized compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of interest for medicinal chemists and biologists exploring novel therapeutic agents.
The molecular structure of 2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzyloxy carbonyl group and an amino-substituted cyclopropylpyrrolidine ring suggests potential interactions with biological targets, such as enzymes or receptors, which are critical for drug design. These features are often exploited in the development of inhibitors or modulators for various diseases.
In recent years, there has been growing interest in the exploration of cyclopropyl-containing heterocycles due to their ability to enhance binding affinity and selectivity in drug candidates. The cyclopropylpyrrolidine scaffold in this compound is particularly noteworthy, as it has been demonstrated to improve pharmacokinetic profiles in several preclinical studies. This structural motif is often incorporated into small-molecule drugs to enhance metabolic stability and reduce toxicity.
The benzyloxy carbonyl group is another important feature of this compound, which serves as a protecting group in peptide synthesis and can also influence the solubility and bioavailability of drug candidates. Its incorporation into the molecular framework may facilitate further derivatization and optimization for specific therapeutic applications.
Current research in the pharmaceutical industry increasingly focuses on identifying novel compounds with enhanced efficacy and reduced side effects. 2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid represents a promising candidate for further investigation in this context. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The cyclopropylpyrrolidine ring has shown promise in modulating neurotransmitter systems, which could make it useful for conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, the presence of an amino group provides opportunities for further functionalization, allowing researchers to tailor the compound's properties for specific biological targets.
The synthesis of 2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules on a scalable basis.
In conclusion, 2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid (CAS No. 2171928-80-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs makes it a valuable asset for drug discovery efforts aimed at treating a wide range of diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.
2171928-80-4 (2-(3-{(benzyloxy)carbonylamino}-1-cyclopropylpyrrolidin-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)